Cas no 1251684-73-7 (1-{4-(4-methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(4-methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide
• CAS No: 1251684-73-7
• MF: C₂₅H₂₂N₄O₂
• MW: 410.467785358429
• CID: 5972113
• PubChem ID: 49669125
• Update Time: 2025-05-30

1-{4-(4-methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide
• AKOS024486240
• F3407-3467
• 1251684-73-7
• 1-[[4-[(4-methylbenzoyl)amino]phenyl]methyl]-N-phenylimidazole-4-carboxamide
• 1-(4-(4-methylbenzamido)benzyl)-N-phenyl-1H-imidazole-4-carboxamide
• 1-{[4-(4-methylbenzamido)phenyl]methyl}-N-phenyl-1H-imidazole-4-carboxamide

• Inchi： 1S/C25H22N4O2/c1-18-7-11-20(12-8-18)24(30)27-22-13-9-19(10-14-22)15-29-16-23(26-17-29)25(31)28-21-5-3-2-4-6-21/h2-14,16-17H,15H2,1H3,(H,27,30)(H,28,31)
• InChI Key： YAVDISHNDGKBNW-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C=N1)CC1C=CC(=CC=1)NC(C1C=CC(C)=CC=1)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 410.17427596g/mol
• Monoisotopic Mass: 410.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{4-(4-methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide

1-{4-(4-Methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide: A Comprehensive Overview

1-{4-(4-Methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide, also known by its CAS Registry Number 1251684-73-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms. The structure of this compound is characterized by a phenyl group attached to the imidazole ring, along with a 4-methylbenzamido substituent, making it a versatile molecule for further exploration.

The synthesis of 1-{4-(4-Methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, ensuring higher yields and better purity. The compound's structure has been thoroughly analyzed using modern spectroscopic techniques such as NMR, IR, and mass spectrometry, confirming its molecular formula and structural integrity.

One of the most promising applications of this compound lies in its potential as a drug candidate. Imidazoles are well-known for their pharmacological activities, and the presence of the phenyl and 4-methylbenzamido groups in this molecule adds to its bioactivity. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a valuable lead for developing therapeutic agents. Furthermore, its ability to interact with specific biological targets, such as enzymes and receptors, has been explored through computational modeling and in vitro assays.

The chemical stability of CAS No 1251684-73-7 has been extensively studied under various conditions. Researchers have found that the compound is stable under normal storage conditions but may undergo degradation under harsh acidic or basic environments. This information is crucial for its safe handling and storage in research and industrial settings.

In terms of environmental impact, recent studies have focused on the biodegradability of this compound. Preliminary results suggest that it has moderate biodegradability under aerobic conditions, which is a positive indication for its potential use in eco-friendly applications. However, further research is needed to fully understand its environmental fate and impact.

The development of novel materials based on imidazole derivatives has gained momentum in recent years. In this context, 1-{4-(4-Methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it a valuable building block for constructing porous materials with applications in gas storage and catalysis.

In conclusion, CAS No 1251684-73-7, or 1-{4-(4-Methylbenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide, represents a versatile and multifaceted compound with wide-ranging potential in pharmaceuticals, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and applications, positioning it as a key molecule for future innovations in these fields.